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Compound of Interest

Compound Name: 1-Propanol-13C3

Cat. No.: B1429346

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and a detailed
overview of the application of 1-Propanol-13C3 as a metabolic tracer. The information is
intended to support researchers and professionals in the safe and effective use of this
isotopically labeled compound in drug development and metabolic studies.

Safety Data and Handling Precautions

The safety profile of 1-Propanol-13C3 is considered analogous to that of unlabeled 1-
propanol. The isotopic labeling with Carbon-13 does not alter the chemical reactivity or
toxicological properties of the molecule. Therefore, the following safety data, derived from the
Safety Data Sheet (SDS) of 1-propanol, should be strictly adhered to.

Hazard Identification

1-Propanol is classified as a hazardous substance. The primary hazards are:

o Flammability: Highly flammable liquid and vapor.[1][2] Vapors may form explosive mixtures
with air and can travel to a source of ignition and flash back.[2]

e Serious Eye Damage: Causes serious eye damage upon contact.[1][2][3]

o Specific Target Organ Toxicity (Single Exposure): May cause drowsiness or dizziness.[1][2]

[3]
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GHS Hazard Pictograms:

e Flame

o Corrosion

» Exclamation Mark

Signal Word: Danger

Hazard Statements:

e H225: Highly flammable liquid and vapor.[1]
o H318: Causes serious eye damage.[1][3]

e H336: May cause drowsiness or dizziness.[1][3]

Quantitative Safety Data

The following tables summarize key quantitative safety and physical property data for 1-
propanol.

Table 1: Exposure Limits

Jurisdiction Parameter Value

ACGIH (USA) TWA 100 ppm

NIOSH (USA) TWA 200 ppm (500 mg/m3)
NIOSH (USA) STEL 250 ppm (625 mg/m3)
OSHA (USA) TWA 200 ppm (500 mg/m3)

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit[1][4]

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula CsHsO
Molecular Weight 60.1 g/mol
Appearance Colorless liquid
Odor Alcoholic

Melting Point -127 °C (-197 °F)
Boiling Point 97 °C (207 °F)
Flash Point 15 °C (59 °F)
Density 0.804 g/cm3 at 25 °C (77 °F)
Solubility in Water Miscible

log Pow (Octanol/Water) 0.2

[1]

Handling and Storage Precautions

Engineering Controls:

e Work in a well-ventilated area, preferably under a chemical fume hood.[1]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

e Ground and bond containers and receiving equipment to prevent static discharge.[1]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]

e Hand Protection: Use nitrile or chloroprene rubber gloves.[1] Check with the glove supplier
for breakthrough times.[5]

o Skin and Body Protection: Wear flame-retardant, antistatic protective clothing.[1]
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o Respiratory Protection: If vapors or aerosols are generated, use a respirator with an
appropriate filter for organic vapors (e.g., Type Afilter).[1]

Handling:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

Avoid breathing mist or vapors.[1]

Avoid contact with skin and eyes.[5]

Use only non-sparking tools.[1]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Keep away from heat and sources of ignition.[1]

o Store locked up.[1]

Metabolic Pathway of 1-Propanol

1-Propanol is primarily metabolized in the liver. The metabolic pathway involves a two-step
oxidation process, analogous to the metabolism of ethanol. The use of 1-Propanol-13C3
allows for the tracing of the carbon backbone through these metabolic transformations.

o Oxidation to Propionaldehyde: In the first step, 1-propanol is oxidized to propionaldehyde.
This reaction is catalyzed by alcohol dehydrogenase (ADH), a zinc-containing enzyme found
in the liver and other tissues. This is the rate-limiting step in the metabolism of 1-propanol.

» Oxidation to Propionic Acid: Propionaldehyde is then rapidly oxidized to propionic acid by
aldehyde dehydrogenase (ALDH).

» Entry into Central Metabolism: Propionic acid can then be converted to propionyl-CoA, which
can subsequently enter the tricarboxylic acid (TCA) cycle via conversion to succinyl-CoA.

The following diagram illustrates the primary metabolic pathway of 1-Propanol-13C3.
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Metabolic Pathway of 1-Propanol-13C3

Experimental Protocols for In Vivo Tracer Studies

The following is a representative experimental protocol for an in vivo study to investigate the
metabolism of 1-Propanol-13C3 in a rat model. This protocol is adapted from a study by
Banijamali et al. (1999) which investigated the metabolism of a similar 13C-labeled three-
carbon alcohol.[1]

Objective

To identify and quantify the metabolites of 1-Propanol-13C3 in rat urine following oral
administration, in order to elucidate its metabolic fate.

Materials

e 1-Propanol-13C3 (purity >98%)

o Male Sprague-Dawley rats (8-10 weeks old)

o Metabolic cages for urine collection

» Vehicle for administration (e.g., water or corn oil)

¢ Liquid chromatography-mass spectrometry (LC-MS) system

e Nuclear magnetic resonance (NMR) spectrometer

Experimental Workflow

The following diagram outlines the key steps in the experimental workflow.
In Vivo Metabolic Study Workflow

Detailed Methodologies

1. Animal Handling and Dosing:

o Acclimatize male Sprague-Dawley rats to metabolic cages for 48 hours prior to the study.
The cages allow for the separate collection of urine and feces.
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Prepare a dosing solution of 1-Propanol-13C3 in a suitable vehicle (e.g., water).

Administer a single oral dose of 1-Propanol-13C3 to the rats via gavage. A typical dose
might range from 50 to 200 mg/kg body weight.

. Sample Collection:

Collect urine samples at specified time intervals, for example: 0-8 hours, 8-24 hours, 24-48
hours, and 48-96 hours post-dose.

Record the volume of urine collected for each interval.
Store the urine samples at -80 °C until analysis.
. Sample Preparation:
Thaw the urine samples on ice.
Centrifuge the samples to remove any particulate matter.

For LC-MS analysis, dilute an aliquot of the supernatant with an appropriate solvent (e.g.,
water or mobile phase).

For NMR analysis, an aliquot of the urine may be used directly or after lyophilization and
reconstitution in D20.

. LC-MS Analysis for Metabolite Profiling:
Chromatography: Use a reverse-phase C18 column with a gradient elution profile.
o Mobile Phase A: 0.1% formic acid in water
o Mobile Phase B: 0.1% formic acid in acetonitrile

o Run a gradient from low to high organic phase to separate metabolites of varying
polarities.

Mass Spectrometry:
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o Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to obtain accurate

mass measurements.
o Operate in both positive and negative ion modes to detect a wider range of metabolites.

o Look for the characteristic mass shift corresponding to the incorporation of three 13C
atoms in the parent compound and its metabolites.

o Use tandem mass spectrometry (MS/MS) to fragment the ions of interest and aid in
structural elucidation.

5. NMR Analysis for Structural Confirmation:
e Acquire 13C NMR spectra of the urine samples.

o The presence of signals with characteristically large one-bond 13C-13C coupling constants
can confirm the intact 13C backbone in metabolites.

o Two-dimensional NMR techniques (e.g., HSQC, HMBC) can be used to further elucidate the
structure of novel metabolites.

6. Data Analysis:

e Process the LC-MS data to identify peaks corresponding to 13C-labeled metabolites.
e Quantify the metabolites by integrating the peak areas from the chromatograms.

» Use the NMR data to confirm the structures of the identified metabolites.

» Map the identified metabolites onto the known metabolic pathways of 1-propanol to trace the
metabolic fate of the 13C label.

Conclusion

1-Propanol-13C3 is a valuable tool for researchers in drug development and metabolic
studies. Its use as a stable isotope tracer allows for the detailed investigation of metabolic
pathways and the effects of xenobiotics on these pathways. Adherence to the safety and
handling precautions outlined in this guide is essential for its safe use in a laboratory setting.
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The provided experimental protocol offers a framework for designing and conducting in vivo
studies to explore the metabolic fate of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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